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Compound of Interest

Compound Name: 1-Bromo-2-chloro-4-ethylbenzene

Cat. No.: B2527302

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive overview of the procedures for the safe
disposal of 1-Bromo-2-chloro-4-ethylbenzene, a halogenated aromatic compound commonly
used in organic synthesis. Adherence to these protocols is crucial to minimize risks and comply
with regulatory standards.

Key Safety and Hazard Information

Before initiating any disposal procedure, it is essential to be aware of the inherent hazards
associated with 1-Bromo-2-chloro-4-ethylbenzene. This substance is a combustible liquid
and may cause serious eye damage.[1] It is also very toxic to aquatic life with long-lasting
effects.[1] Personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat, should be worn at all times when handling this chemical.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Bromo-2-chloro-4-ethylbenzene
and related compounds, providing a quick reference for safety and handling.
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Property Value Source
Melting Point/Freezing Point 64 - 67 °C (147 - 153 °F)
Initial Boiling Point 196 °C (385 °F)
Oral LD50 (for Ethylbenzene) 3500 mg/kg (rat) [2]
Aquatic Toxicity (LC50, fish,

5.1 mg/I [2]
96h for Ethylbenzene)
Aquatic Toxicity (EC50,
invertebrates, 48h for 2.4 mg/l [2]
Ethylbenzene)

Step-by-Step Disposal Protocol

The proper disposal of 1-Bromo-2-chloro-4-ethylbenzene must be conducted in a manner
that ensures the safety of laboratory personnel and prevents environmental contamination.

1. Waste Collection:

o Collect waste 1-Bromo-2-chloro-4-ethylbenzene and any contaminated materials (e.g.,
absorbent pads, gloves) in a designated, properly labeled, and sealed container.

o The container should be made of a material compatible with halogenated organic
compounds.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[3][4]

2. Spill Management:
 In the event of a spill, immediately evacuate the area and remove all sources of ignition.[3]
e Ventilate the area.

o For small spills, absorb the chemical with an inert material such as sand, silica gel, or
universal binder.[3]
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» For large spills, dike the area to prevent spreading and contact the appropriate emergency
response team.

o Collect the absorbed material and any contaminated soil or surfaces into a sealed container
for disposal.

3. Final Disposal:

¢ All chemical waste must be disposed of through an approved hazardous waste disposal
facility.[3][4][5]

e Do not pour 1-Bromo-2-chloro-4-ethylbenzene down the drain or dispose of it with regular
trash.[1] This is crucial to prevent the release of this toxic substance into aquatic
environments.[1]

e Ensure that the waste is properly classified. Halogenated organic compounds often fall under
specific waste codes (e.g., EPA"F" codes for spent halogenated solvents). While 1-Bromo-
2-chloro-4-ethylbenzene is not explicitly listed, it may be classified based on its
characteristics as a halogenated organic compound.

o Follow all local, state, and federal regulations regarding the transportation and disposal of
hazardous chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 1-Bromo-2-chloro-4-ethylbenzene.
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Caption: Disposal workflow for 1-Bromo-2-chloro-4-ethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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